Cas no 637753-73-2 (7,8-dimethyl-4-(3-methyl-1-benzofuran-2-yl)-2H-chromen-2-one)

• Product Name: 7,8-dimethyl-4-(3-methyl-1-benzofuran-2-yl)-2H-chromen-2-one
• CAS No: 637753-73-2
• MF: C₂₀H₁₆O₃
• MW: 304.3392
• CID: 4741460
• Update Time: 2025-10-12

7,8-dimethyl-4-(3-methyl-1-benzofuran-2-yl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7,8-dimethyl-4-(3-methylbenzofuran-2-yl)-2H-chromen-2-one
• STK923223
• ST50469002
• 7,8-dimethyl-4-(3-methylbenzo[d]furan-2-yl)chromen-2-one
• 7,8-dimethyl-4-(3-methyl-1-benzofuran-2-yl)-2H-chromen-2-one

• Inchi： 1S/C20H16O3/c1-11-8-9-15-16(10-18(21)23-19(15)12(11)2)20-13(3)14-6-4-5-7-17(14)22-20/h4-10H,1-3H3
• InChI Key： YXSGPNIXQMMZMW-UHFFFAOYSA-N
• SMILES： O1C2=C([H])C([H])=C([H])C([H])=C2C(C([H])([H])[H])=C1C1=C([H])C(=O)OC2C(C([H])([H])[H])=C(C([H])([H])[H])C([H])=C([H])C1=2

Computed Properties

• Exact Mass: 304.109944g/mol
• Monoisotopic Mass: 304.109944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4
• Molecular Weight: 304.3g/mol
• XLogP3: 4.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 7,8-dimethyl-4-(3-methyl-1-benzofuran-2-yl)-2H-chromen-2-one

7,8-Dimethyl-4-(3-methyl-1-benzofuran-2-yl)-2H-chromen-2-one: A Comprehensive Overview

CAS No. 637753-73-2, commonly referred to as 7,8-dimethyl-4-(3-methyl-1-benzofuran-2-yl)-2H-chromen-2-one, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a benzopyran skeleton. The structure of this compound is characterized by a chromenone core substituted with methyl groups at positions 7 and 8, as well as a 3-methylbenzofuran moiety attached at position 4. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 7,8-dimethyl-4-(3-methyl-1-benzofuran-2-yl)-2H-chromen-2-one involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling techniques. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of such complex molecules. Researchers have explored various strategies to optimize the yield and purity of this compound, leveraging state-of-the-art analytical techniques like NMR spectroscopy and mass spectrometry for characterization.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 7,8-dimethyl-4-(3-methyl-1-benzofuran-2-yl)-2H-chromen-2-one exhibits potent antioxidant properties, making it a promising candidate for applications in the pharmaceutical and nutraceutical industries. Antioxidants play a crucial role in neutralizing free radicals, thereby protecting cells from oxidative damage and reducing the risk of chronic diseases such as cancer and cardiovascular disorders.

In addition to its antioxidant activity, this compound has also demonstrated potential in modulating cellular signaling pathways. Recent research has highlighted its ability to interact with key enzymes involved in inflammation and apoptosis, suggesting its role in anti-inflammatory and anti-cancer therapies. The integration of computational chemistry tools has further enhanced our understanding of the molecular mechanisms underlying these activities.

The structural uniqueness of CAS No. 637753-73-2 also makes it an attractive molecule for material science applications. Its chromone core provides a rigid framework that can be exploited for designing advanced materials with tailored optical or electronic properties. For instance, derivatives of this compound have been investigated for their potential use in organic electronics and photonics.

In conclusion, 7,8-dimethyl-4-(3-methyl-1-benzofuran-2-yl)-2H-chromen-2-one represents a versatile molecule with diverse applications across multiple disciplines. Its synthesis, characterization, and biological activities continue to be areas of active research, driven by the need for innovative solutions in medicine, materials science, and beyond. As our understanding of this compound deepens, it is likely to play an increasingly significant role in both academic research and industrial development.